P-Toluenesulfinic acid
Cat. No. B1205849
Key on ui cas rn:
536-57-2
M. Wt: 156.2 g/mol
InChI Key: FXJVNINSOKCNJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05977103
Procedure details
To a suspension of p-toluenesulfinic acid sodium salt (30 g) in H2O (100 mL) was added methyl t-butyl ether (50 mL) followed by dropwise addition of conc HCI (15 mL). After stirring 5 min, the organic phase was removed and the aqueous phase was extracted with methyl t-butyl ether. The organic phase was dried (Na2SO4) and concentrated to near dryness. Hexane was added and the resulting precipitate collected to afford p-toluenesulfinic acid; yield 22 g. p-Toluenesulfinic acid (22 g, 140.6 mmol), p-fluorobenzaldehyde (22 mL, 206 mmol), formamide (20 mL, 503 mmol) and camphor sulphonic acid (4 g, 17.3 mmol) were combined and stirred at 60° C. 18 h. The resulting solid was broken up and stirred with a mixture of MeOH (35 mL) and hexane (82 mL) then filtered. The solid was resuspended in MeOH/hexanes (1:3, 200 mL) and stirred vigorously to break up the remaining chunks. Filtration afforded the title compound (27 g, 62% yield): 1H NMR (400 MHz, CDCl3) d 8.13 (s, 1H), 7.71 (d, 2H), 7.43 (dd, 2H), 7.32 (d, 2H), 7.08 (t, 2H), 6.34 (d, 1H), 2.45 (s, 3H).
Name
p-toluenesulfinic acid sodium salt
Quantity
30 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Na+].[C:2]1([CH3:11])[CH:7]=[CH:6][C:5]([S:8]([O-:10])=[O:9])=[CH:4][CH:3]=1.C(OC)(C)(C)C>O>[C:2]1([CH3:11])[CH:7]=[CH:6][C:5]([S:8]([OH:10])=[O:9])=[CH:4][CH:3]=1 |f:0.1|
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Inputs
Step One
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Name
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p-toluenesulfinic acid sodium salt
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Quantity
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30 g
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Type
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reactant
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Smiles
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[Na+].C1(=CC=C(C=C1)S(=O)[O-])C
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)OC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After stirring 5 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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followed by dropwise addition of conc HCI (15 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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the organic phase was removed
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with methyl t-butyl ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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ADDITION
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Type
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ADDITION
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Details
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Hexane was added
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CUSTOM
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Type
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CUSTOM
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Details
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the resulting precipitate collected
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
